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Compound of Interest

5-Nitro-1,2,3-benzenetricarboxylic
Compound Name:
acid

Cat. No. B1316948

Disclaimer: Detailed, peer-reviewed applications specifically for 5-Nitro-1,2,3-
benzenetricarboxylic acid (also known as 5-nitrohemimellitic acid) are not extensively
documented in publicly available scientific literature. However, based on the known reactivity of
its functional groups (three carboxylic acid moieties and a nitro group) and the established
applications of its isomers and other related nitroaromatic compounds, several potential
applications can be inferred. This document provides an overview of these potential
applications, supported by protocols for analogous compounds that can serve as a starting
point for research and development.

Physicochemical Properties

Quantitative data for 5-Nitro-1,2,3-benzenetricarboxylic acid is summarized in the table
below. This information is crucial for designing experimental conditions.
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Property Value Source
CAS Number 3807-81-6 [11[2]
Molecular Formula CoHsNOs [2]
Molecular Weight 255.14 g/mol [3]
Appearance Solid [3]

5-Nitrohemimellitic acid, 1-
Synonyms Nitrobenzene-3,4,5- [3]
tricarboxylic acid

Potential Applications

The unique structure of 5-Nitro-1,2,3-benzenetricarboxylic acid, featuring a trifunctional
carboxylic acid core and an electron-withdrawing nitro group, suggests its utility in several
areas of chemical synthesis and materials science.

Intermediate in Organic Synthesis

The presence of multiple reactive sites allows 5-Nitro-1,2,3-benzenetricarboxylic acid to
serve as a versatile building block for more complex molecules. The carboxylic acid groups can
be converted to esters, amides, or acid chlorides, while the nitro group can be reduced to an
amine, which can then undergo a variety of further transformations.

A closely related compound, 5-nitro-1,3-benzenedicarboxylic acid (5-nitroisophthalic acid), is
used as a key intermediate in the synthesis of 5-amino-2,4,6-triiodo-1,3-benzenedicarboxylic
acid, a precursor for non-ionic X-ray contrast media.[4] This suggests a potential application
pathway for 5-Nitro-1,2,3-benzenetricarboxylic acid in the development of novel imaging
agents.

Logical Workflow for Synthesis of Functionalized Derivatives
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G-Nitro-l,2,3-benzenetricarboxylic acia

e.g., H2, Rd/C e.g., ROH, H+ or R2NH

(Reduction of Nitro Group (Esterification /Amidation)

G-Amino-l,2,3-benzenetricarboxylic acid (Functionalized Esters /Amides)

Coordination Chemistra

with metal ions

(Metal-Organic Frameworks)
5-Nitro-1,2,3-benzenetricarboxylic acid Metal Salt
(Organic Linker) (e.g., Zn(NO3)2, Cu(NO3)2)

'

Solvothermal Synthesis
(in DMF or other solvent)

Self-Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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